Cas no 1029989-38-5 (2-(4-Bromophenylthio)-3-pentanone)

• Product Name: 2-(4-Bromophenylthio)-3-pentanone
• CAS No: 1029989-38-5
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5251054
• Update Time: 2025-05-21

2-(4-Bromophenylthio)-3-pentanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenylthio)-3-pentanone
• 2-[(4-bromophenyl)sulfanyl]pentan-3-one

• Inchi： 1S/C11H13BrOS/c1-3-11(13)8(2)14-10-6-4-9(12)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： KIQGZUPYLPNRHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC(C)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Bromophenylthio)-3-pentanone

Introduction to 2-(4-Bromophenylthio)-3-pentanone (CAS No. 1029989-38-5)

2-(4-Bromophenylthio)-3-pentanone, identified by the Chemical Abstracts Service Number (CAS No.) 1029989-38-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a brominated aromatic ring and a thioether group makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The molecular structure of 2-(4-Bromophenylthio)-3-pentanone consists of a five-carbon ketone backbone substituted with a thioether linkage to a 4-bromophenyl group. This configuration imparts distinct electronic and steric characteristics, influencing its reactivity and interaction with biological targets. The bromine atom, in particular, serves as a handle for further functionalization, enabling chemists to explore diverse chemical pathways.

In recent years, the interest in 2-(4-Bromophenylthio)-3-pentanone has been fueled by its role as a precursor in the synthesis of pharmacologically relevant compounds. Researchers have leveraged its framework to develop molecules with potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. The thioether moiety, in particular, has been shown to enhance binding affinity in certain drug candidates, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 2-(4-Bromophenylthio)-3-pentanone is its utility in constructing more complex scaffolds through cross-coupling reactions. The bromine substituent on the phenyl ring facilitates palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. This modularity has enabled the generation of libraries of derivatives with tailored biological activities.

Recent studies have highlighted the compound's significance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The combination of a brominated phenyl ring and a ketone group provides multiple interaction points with protein targets, enhancing binding affinity and selectivity. Additionally, the thioether linkage has been shown to improve metabolic stability, a crucial factor in drug design.

The synthesis of 2-(4-Bromophenylthio)-3-pentanone typically involves the condensation of 4-bromothiophenol with an appropriate aldehyde or ketone precursor under controlled conditions. Advances in synthetic methodologies have refined these processes, making the compound more accessible for research purposes. Modern techniques such as flow chemistry have further optimized its preparation, enabling scalable production for industrial applications.

From a computational chemistry perspective, 2-(4-Bromophenylthio)-3-pentanone has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how modifications at the bromine and thioether positions can fine-tune binding properties. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The compound's potential extends beyond pharmaceuticals; it has also been explored in materials science due to its ability to form coordination complexes with transition metals. These complexes exhibit interesting catalytic properties and have been investigated for their applications in organic synthesis and polymer chemistry. The versatility of 2-(4-Bromophenylthio)-3-pentanone underscores its importance as a building block in multiple scientific disciplines.

In conclusion, 2-(4-Bromophenylthio)-3-pentanone (CAS No. 1029989-38-5) represents a fascinating compound with broad applications in chemical synthesis and drug development. Its unique structural features make it an attractive scaffold for generating novel bioactive molecules, particularly those targeting critical biological pathways involved in human health and disease. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.